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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B182703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 60 (C.I. 564100; CAS No. 61969-47-9) is a perinone-type dye utilized in the

coloring of various plastic materials, including polystyrene, ABS resins, and

polymethylmethacrylate.[1][2] It is notably found in everyday items such as spectacle frames,

protective gloves, and other plastic products.[3][4] An increasing body of evidence has

identified Solvent Orange 60 as a potent contact sensitizer, leading to allergic contact

dermatitis in both occupational and non-occupational settings.[5] These application notes

provide detailed protocols for the use of Solvent Orange 60 in patch testing to facilitate

research into contact dermatitis and to aid in the development of safer products.
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Property Value Reference

Chemical Name
12H-Isoindolo[2,1-a]perimidin-

12-one

Molecular Formula C18H10N2O

Molecular Weight 270.28 g/mol

Appearance Yellowish-orange powder

Solubility

Insoluble in water; slightly

soluble in ethanol, chloroform,

benzene, toluene, xylene

Application in Contact Dermatitis Research
Solvent Orange 60 is a valuable tool for researchers investigating the mechanisms of allergic

contact dermatitis, particularly concerning exposure to plastics and textiles. Its primary

application in this field is through epicutaneous patch testing to identify sensitization in

individuals and to study the elicitation phase of the allergic response.

Experimental Protocols
Protocol 1: Preparation of Solvent Orange 60 for Patch
Testing
Objective: To prepare a standardized concentration of Solvent Orange 60 for use in

epicutaneous patch testing.

Materials:

Solvent Orange 60 powder (CAS 61969-47-9)

Petrolatum (pet.)

Acetone (for serial dilutions)

Analytical balance
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Spatula

Glass mortar and pestle or ointment mill

Storage containers (e.g., amber glass jars)

Procedure:

Standard Concentration (1.0% in Petrolatum):

Weigh 10 mg of Solvent Orange 60 powder using an analytical balance.

Weigh 990 mg of petrolatum.

Levigate the Solvent Orange 60 powder with a small amount of petrolatum in a glass

mortar until a smooth, uniform paste is formed.

Gradually incorporate the remaining petrolatum and mix thoroughly until the dye is evenly

dispersed. An ointment mill can be used for larger batches to ensure homogeneity.

Transfer the mixture to an amber glass jar and label it clearly with the allergen name,

concentration, vehicle, and preparation date.

Lower Concentrations and Serial Dilutions:

For suspected high sensitivity, lower concentrations (e.g., 0.1% or 0.01%) should be

prepared.

Serial dilutions can be prepared in acetone for specific research applications, such as

determining the reactivity threshold. To do this, create a stock solution and perform serial

dilutions to achieve the desired concentrations (e.g., down to 1 ppm). The final dilution in

acetone can be applied to the patch test chamber and the solvent allowed to evaporate

before application.

Protocol 2: Patch Test Application and Reading
Objective: To correctly apply and interpret patch tests with Solvent Orange 60.
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Materials:

Prepared Solvent Orange 60 allergen (e.g., 1.0% in pet.)

Patch test chambers (e.g., Finn Chambers®)

Hypoallergenic adhesive tape

Marking pen

Patient/subject information sheet

Procedure:

Application:

Apply a small amount of the prepared Solvent Orange 60 allergen preparation onto the

patch test chamber.

Apply the patch test chambers to a clear area of skin, typically the upper back.

Mark the location of the patches with a marking pen.

Instruct the subject to keep the area dry and to avoid activities that may dislodge the

patches.

Reading and Scoring:

The patches are typically removed after 48 hours (Day 2).

The test sites are read at 48 hours (Day 2) and again at 72 or 96 hours (Day 3 or Day 4). A

final reading at Day 7 may also be beneficial.

Reactions are scored according to the International Contact Dermatitis Research Group

(ICDRG) criteria:

-: Negative reaction

?+: Doubtful reaction (faint erythema only)
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+: Weak positive reaction (erythema, infiltration, possibly papules)

++: Strong positive reaction (erythema, infiltration, papules, vesicles)

+++: Extreme positive reaction (intense erythema, infiltration, coalescing vesicles,

bullae)

IR: Irritant reaction (pustules, necrosis, or other morphology not typical of an allergic

reaction)

Protocol 3: Confirmation of Solvent Orange 60 in
Materials
Objective: To confirm the presence of Solvent Orange 60 in materials suspected of causing

contact dermatitis.

Materials:

Suspected material (e.g., scrapings from spectacle frames, pieces of protective gloves)

Solvents for extraction (e.g., acetone, ethanol)

Ultrasonic bath

Analytical instrumentation (e.g., Gas Chromatography-Mass Spectrometry (GC-MS), Thin-

Layer Chromatography (TLC))

Procedure:

Extraction:

Obtain a small sample of the suspected material.

Extract the dye using a suitable solvent like acetone or ethanol, potentially with the aid of

an ultrasonic bath to increase efficiency.

Analysis:
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GC-MS: Analyze the extract to identify the chemical components. Compare the resulting

mass spectrum with a known standard of Solvent Orange 60.

TLC: Spot the extract onto a TLC plate and develop it using an appropriate solvent system

(e.g., dichloromethane-acetonitrile mixture). Compare the resulting spot's retention factor

(Rf) with that of a Solvent Orange 60 standard. The separated spot on the TLC plate can

also be used for patch testing to confirm it is the causative agent.

Quantitative Data from Literature
The following table summarizes quantitative data from published studies on patch testing with

Solvent Orange 60.
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al hand
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protective

gloves.
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Caption: Workflow for patch testing with Solvent Orange 60.
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Caption: Allergic contact dermatitis signaling pathway.
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Safety Precautions
Solvent Orange 60 is an irritant to the skin, eyes, and respiratory system. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and respiratory protection,

should be worn when handling the powder. All procedures should be conducted in a well-

ventilated area or a chemical fume hood. For detailed safety information, refer to the Safety

Data Sheet (SDS).

Conclusion
Solvent Orange 60 is a clinically significant contact allergen. The protocols and data presented

here provide a framework for researchers to investigate allergic contact dermatitis caused by

this dye. Standardized patch testing is crucial for accurate diagnosis and for understanding the

prevalence and mechanisms of sensitization. Further research is warranted to establish a

definitive no-effect concentration for this potent sensitizer in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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